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Compound of Interest

Compound Name: BTK inhibitor 19

Cat. No.: B13922734

For researchers and laboratory professionals engaged in drug development, the proper
disposal of chemical compounds such as BTK (Bruton's tyrosine kinase) inhibitor 19 is a critical
component of laboratory safety and environmental responsibility. As a potent, selective, and
covalent BTK inhibitor, this compound requires careful handling throughout its lifecycle,
including its final disposal.[1][2][3] Adherence to established safety protocols and waste
management regulations is paramount to protect both laboratory personnel and the
surrounding environment.

General Principles for Disposal

Chemical waste generators are responsible for determining if a discarded chemical is classified
as hazardous waste.[4] It is imperative to consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[4] The following
guidelines provide a general framework for the proper disposal of BTK inhibitor 19.

Key Disposal Considerations:

e Consult the Safety Data Sheet (SDS): The SDS is the primary source of information for
handling and disposal. Although a specific SDS for "BTK inhibitor 19" was not publicly
available in the search, manufacturers and suppliers like MedchemExpress and InvivoChem
provide them upon request.[1][3][5]

o Segregation of Waste: Chemical waste should be segregated based on its properties. Do not
mix incompatible materials. For instance, oxidizing agents should not be mixed with organic
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compounds or flammable materials.

o Labeling: All waste containers must be clearly labeled with the chemical name and any
associated hazards. Use a chemical waste tag as soon as the first drop of waste is added to
the container.

o Container Management: Waste containers should be appropriate for the type of chemical, in
good condition, and kept closed when not in use. Store waste in the laboratory where it was
generated until it is collected for disposal.

Experimental Protocol: General Disposal Procedure
for BTK Inhibitor 19

The following is a generalized, step-by-step procedure for the disposal of BTK inhibitor 19.
This protocol should be adapted to comply with your institution's specific safety guidelines and

local regulations.

o Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you
are wearing appropriate PPE, including safety goggles, a lab coat, and chemical-resistant
gloves.

¢ Waste Characterization: Determine if the BTK inhibitor 19 waste is considered hazardous
according to your local regulations. Given its nature as a potent kinase inhibitor, it is likely to
be treated as hazardous waste.

e Segregation:

o Collect waste BTK inhibitor 19 (solid or in solution) in a designated, properly labeled
hazardous waste container.

o Do not mix this waste with other chemical waste streams unless explicitly permitted by
your institution's waste management plan.

o Any materials contaminated with BTK inhibitor 19, such as pipette tips, gloves, and
empty vials, should also be disposed of as hazardous waste.

o Container Labeling:
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o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"BTK inhibitor 19".

o Indicate the major constituents and their approximate concentrations if it is a mixed waste
stream.

o Note the date when the waste was first added to the container.

e Storage:

o Store the sealed waste container in a designated, secure, and well-ventilated satellite
accumulation area within the laboratory.

o Ensure the storage area is away from general laboratory traffic and incompatible
chemicals.

» Disposal Request:

o Once the container is nearly full (typically around 75%), or as per your institution's
guidelines, arrange for its collection by your institution's Environmental Health and Safety
(EHS) department or a licensed hazardous waste disposal company.

o Complete any required waste pickup forms, providing all necessary information about the
waste.

Quantitative Data for Waste Management

To ensure proper tracking and disposal, it is essential to maintain accurate records of the
chemical waste generated. The following table outlines the key quantitative and qualitative data
points to be recorded for each container of BTK inhibitor 19 waste.
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Parameter

Description

Example Entry

Chemical Name

The full, unambiguous name of
the chemical being disposed

of.

BTK inhibitor 19

CAS Number

The unique Chemical Abstracts

Service registry number.

2557174-19-1

Physical State

The state of the waste (e.qg.,

solid, liquid, semi-solid).

Solid powder in vial / Liquid in
DMSO

The amount of the chemical

Quantity ] ] 10 mg /50 mL
waste in the container.
_ The material and size of the
Container Type ) 250 mL glass bottle
waste container.
The date the first waste was
Start Date ) 2025-11-10
added to the container.
) The specific laboratory or room  Building A, Room 123, Fume
Location

where the waste is stored.

Hood 4

Hazard Classification

The hazard categories as
determined by regulations

(e.g., toxic, flammable).

Toxic, Cytotoxic

Disposal Vendor

The company responsible for

the final disposal of the waste.

[To be filled in by EHS]

Manifest Number

The tracking number from the

hazardous waste manifest.

[To be filled in upon collection]

Logical Workflow for Chemical Waste Disposal

The following diagram illustrates the logical steps for the safe disposal of a chemical like BTK

inhibitor 19 in a research environment.
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Caption: Logical workflow for the safe disposal of laboratory chemical waste.
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By implementing these procedures, researchers can ensure that the disposal of BTK inhibitor
19 is conducted in a manner that is safe, compliant, and environmentally responsible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]

e 2. BTK inhibitor 19|CAS 2557174-19-1|DC Chemicals [dcchemicals.com]
e 3. BTK inhibitor 19 | Btk | 2557174-19-1 | Invivochem [invivochem.com]

o 4. fishersci.fr [fishersci.fr]

e 5. medchemexpress.com [medchemexpress.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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